N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide

• IUPAC Name: N-[2-[[2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C23H22N6O/c1-16-27-21(15-22(28-16)29-20-11-4-5-12-24-20)25-13-14-26-23(30)19-10-6-8-17-7-2-3-9-18(17)19/h2-12,15H,13-14H2,1H3,(H,26,30)(H2,24,25,27,28,29)
• InChI Key: HWPCFZVOVOMFPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=CC=CC=N2)NCCNC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H22N6O
• Molecular Weight: 398.5 g/mol

Description

N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide, commonly known as MNK1/2 inhibitor or eFT508, is a small molecule inhibitor that targets the mitogen-activated protein kinase (MAPK) signaling pathway. It is a promising drug candidate for the treatment of various types of cancer and other diseases, such as autoimmune disorders and viral infections.

Scientific Research Applications

Alzheimer's Disease Diagnosis and Treatment

N-(2-((2-Methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide derivatives have been studied for their potential in diagnosing and treating Alzheimer's Disease (AD). The compound's ability to bind to neurofibrillary tangles and beta-amyloid plaques in the brain offers a promising approach for the non-invasive diagnosis of AD through imaging techniques like positron emission tomography (PET). This application could facilitate earlier diagnosis and monitoring of disease progression, as well as the effectiveness of experimental treatments (Shoghi-Jadid et al., 2002).

Chemical Synthesis and Drug Design

The synthesis and modification of this compound have enabled the development of various derivatives with potential biomedical applications. These derivatives have been applied in drug design, particularly for diseases such as Alzheimer's, showcasing the compound's versatility in medicinal chemistry (Škofic et al., 2005).

Antioxidant Activity

Research into N-(2-((2-Methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)-1-naphthamide derivatives has also explored their antioxidant properties. Some derivatives have shown promising results in scavenging free radicals, which could have implications for treating conditions associated with oxidative stress (Taha, 2012).

Antimicrobial and Anticancer Activities

These compounds have been evaluated for their antimicrobial activity, with some derivatives displaying mild to strong inhibitory effects on various pathogens. Additionally, their potential as anticancer agents has been investigated, with certain derivatives showing the ability to block cancer cell proliferation and induce apoptosis. This highlights the compound's potential in developing new antimicrobial and anticancer therapies (Chioma et al., 2018).